Cas no 87820-02-8 (Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester)

Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester structure
87820-02-8 structure
Product Name:Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester
CAS No:87820-02-8
MF:C10H22N2OS
MW:218.359481334686
CID:652118
PubChem ID:71412077
Update Time:2025-04-19

Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester
    • S-ethyl N-[3-(diethylamino)propyl]carbamothioate
    • 87820-02-8
    • DTXSID50831649
    • S-Ethyl [3-(diethylamino)propyl]carbamothioate
    • Inchi: 1S/C10H22N2OS/c1-4-12(5-2)9-7-8-11-10(13)14-6-3/h4-9H2,1-3H3,(H,11,13)
    • InChI Key: ZEHJVFRCPSWBJR-UHFFFAOYSA-N
    • SMILES: S(CC)C(NCCCN(CC)CC)=O

Computed Properties

  • Exact Mass: 218.14528450g/mol
  • Monoisotopic Mass: 218.14528450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.6Ų

Carbamothioic acid, [3-(diethylamino)propyl]-, S-ethyl ester Related Literature

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd